Cas no 1006891-30-0 (O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate)

• Product Name: O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate
• CAS No: 1006891-30-0
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD31743997
• CID: 5096552
• PubChem ID: 58582409
• Update Time: 2025-05-20

O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• D79639
• O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate
• 1-tert-Butyl 4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate
• MFCD31743997
• CS-0310426
• 1-tert-Butyl4-ethyl(3S,4S)-3-aminopiperidine-1,4-dicarboxylate
• O1-t-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate
• o1-Tert-butylo4-ethyl(3s,4s)-3-aminopiperidine-1,4-dicarboxylate
• SCHEMBL21682548
• BS-43323
• 4-Ethyl (3S,4S)-1-boc-3-aminopiperidine-4-carboxylate
• 1-O-tert-butyl 4-O-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate
• 1006891-30-0

• MDL： MFCD31743997
• Inchi： 1S/C13H24N2O4/c1-5-18-11(16)9-6-7-15(8-10(9)14)12(17)19-13(2,3)4/h9-10H,5-8,14H2,1-4H3/t9-,10+/m0/s1
• InChI Key： HWBQJXRREBQWDK-VHSXEESVSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C(=O)OCC)[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate

Professional Introduction to O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate (CAS No. 1006891-30-0)

O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate, a compound with the CAS number 1006891-30-0, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the modulation of neurological and cardiovascular functions. The unique structural features of this molecule, including its chiral piperidine core and specific functional groups, make it a subject of intense research interest.

The< strong>O1-tert-butyl and O4-ethyl substituents play crucial roles in determining the pharmacokinetic and pharmacodynamic properties of the compound. The tert-butyl group enhances lipophilicity, facilitating better membrane penetration, while the ethyl group contributes to steric hindrance and influences binding affinity. These modifications are critical in designing molecules that exhibit high selectivity and efficacy.

The< strong>(3S,4S)-3-aminopiperidine-1,4-dicarboxylate moiety is particularly noteworthy due to its role as a scaffold for various bioactive molecules. Piperidine derivatives are well-known for their involvement in drug development, with several FDA-approved drugs featuring this structural motif. The stereochemistry at the 3S and 4S positions is essential for maintaining biological activity, as it ensures proper interactions with target enzymes and receptors.

In recent years, there has been growing interest in the development of drugs that target central nervous system (CNS) disorders. O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate has shown promise in preclinical studies as a potential therapeutic agent for conditions such as Parkinson's disease and Alzheimer's disease. Research indicates that this compound can modulate neurotransmitter release by interacting with specific receptors in the brain. The ability to fine-tune its pharmacological profile makes it an attractive candidate for further development.

The< strong>pharmacological activity of this compound is attributed to its interaction with various biological targets. Studies have demonstrated that it can inhibit the activity of enzymes involved in neurodegenerative processes, thereby potentially slowing down disease progression. Additionally, its ability to cross the blood-brain barrier enhances its therapeutic potential for CNS disorders.

The< strong>synthesis of O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric catalysis have been employed to ensure high enantiomeric purity. The development of efficient synthetic routes is crucial for scaling up production and making the compound more accessible for clinical trials.

Efforts are ongoing to optimize the< strong>pharmacokinetic properties of this compound to enhance its bioavailability and reduce side effects. Modifications to the molecular structure can improve solubility, stability, and metabolic clearance rates. These improvements are essential for translating preclinical successes into effective clinical treatments.

The< strong>clinical potential of O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate is being explored through various clinical trials. Preliminary results suggest that it may have therapeutic benefits in treating neurological disorders without significant adverse effects. However, further research is needed to fully understand its safety profile and long-term efficacy.

In conclusion, O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate represents a promising candidate for drug development in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new treatments for neurological and cardiovascular diseases. Continued research efforts will be essential in realizing its full therapeutic potential.